molecular formula C8H6BrNO3 B8713576 methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate

methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate

Cat. No.: B8713576
M. Wt: 244.04 g/mol
InChI Key: MNKSOBXLSSJMIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C8H6BrNO3 and its molecular weight is 244.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6BrNO3

Molecular Weight

244.04 g/mol

IUPAC Name

methyl 6-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate

InChI

InChI=1S/C8H6BrNO3/c1-12-8(11)6-5(9)7-4(10-6)2-3-13-7/h2-3,10H,1H3

InChI Key

MNKSOBXLSSJMIF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C2=C(N1)C=CO2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold solution (ice-water bath) of methyl 4H-furo[3,2-b]pyrrole-5-carboxylate (1.0 g, 6.05 mmol) in DCM (10 mL) was added TBAF (1.0 M in THF, 9.0 mL, 9.0 mmol) and NBS (1.5 g, 7.9 mmol). The resulting dark colored solution was stirred from 0° C. to rt overnight. The reaction mixture was diluted with 50 mL of CH2Cl2 and washed with water (100 mL) and brine (100 mL) and dried (Na2SO4). After filtration, the filtrate was concentrated by evaporation and the crude product was purified by silica gel chromatography (0-5% EtOAc/hexane) to afford a white solid. 1H NMR (400 MHz, CDCl3) δ (ppm) 8.84 (broad, 1H, NH), 7.54 (d, J=2.2 Hz, 1H), 6.48 (d, J=1.83 Hz, 1H), 3.92 (s, 3H) ppm; m+/z 244 (100%), 246 (100%).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
9 mL
Type
reactant
Reaction Step One
Name
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
244
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
246
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four

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